Cas no 356572-10-6 (tert-butyl N-(3-hydroxy-5,7-dimethyladamantan-1-yl)carbamate)

• Product Name: tert-butyl N-(3-hydroxy-5,7-dimethyladamantan-1-yl)carbamate
• CAS No: 356572-10-6
• MF: C₁₇H₂₉NO₃
• MW: 295.417065382004
• CID: 5976669
• PubChem ID: 85416783
• Update Time: 2025-05-19

tert-butyl N-(3-hydroxy-5,7-dimethyladamantan-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548425
• tert-butyl N-(3-hydroxy-5,7-dimethyladamantan-1-yl)carbamate
• 356572-10-6

• Inchi： 1S/C17H29NO3/c1-13(2,3)21-12(19)18-16-7-14(4)6-15(5,8-16)10-17(20,9-14)11-16/h20H,6-11H2,1-5H3,(H,18,19)
• InChI Key： PGKWHUIZYNGCIX-UHFFFAOYSA-N
• SMILES： OC12CC3(CC(C)(C1)CC(C)(C2)C3)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.21474379g/mol
• Monoisotopic Mass: 295.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(3-hydroxy-5,7-dimethyladamantan-1-yl)carbamate

Introduction to Tert-butyl N-(3-hydroxy-5,7-dimethyladamantan-1-yl)carbamate (CAS No. 356572-10-6)

Tert-butyl N-(3-hydroxy-5,7-dimethyladamantan-1-yl)carbamate, a compound with the CAS number 356572-10-6, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of tert-butyl N-(3-hydroxy-5,7-dimethyladamantan-1-yl)carbamate is characterized by its unique combination of functional groups and aromatic rings. The presence of a tert-butyl group at the carbamate position contributes to the compound's stability and reactivity, while the hydroxyl and dimethyladamantane moieties introduce specific interactions with biological targets. This structural complexity makes it an intriguing candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 3-hydroxy-5,7-dimethyladamantan-1-yl moiety in this compound has been identified as a key pharmacophore, capable of interacting with enzymes and receptors involved in critical cellular processes. Preliminary studies have suggested that this moiety may have potential applications in the treatment of neurological disorders, inflammation, and other conditions where modulating these pathways is beneficial.

One of the most compelling aspects of tert-butyl N-(3-hydroxy-5,7-dimethyladamantan-1-yl)carbamate is its synthetic accessibility. The compound can be readily prepared through well-established organic synthesis techniques, allowing researchers to modify its structure and explore derivatives with enhanced biological activity. This flexibility is crucial for optimizing drug candidates and improving their pharmacokinetic properties.

The pharmaceutical industry has been particularly interested in compounds that exhibit dual functionality, meaning they can target multiple biological pathways simultaneously. The unique structure of tert-butyl N-(3-hydroxy-5,7-dimethyladamantan-1-yl)carbamate suggests that it may possess such dual functionality, which could lead to more effective therapeutic outcomes. For instance, the hydroxyl group may interact with hydrophobic pockets in enzymes, while the dimethyladamantane ring could engage with specific receptor sites.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of compounds like tert-butyl N-(3-hydroxy-5,7-dimethyladamantan-1-yl)carbamate with biological targets. These computational models have been instrumental in guiding experimental design and optimizing lead compounds for clinical development. By leveraging these tools, scientists can accelerate the drug discovery process and bring new treatments to market more efficiently.

The potential applications of tert-butyl N-(3-hydroxy-5,7-dimethyladamantan-1-yl)carbamate extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool for research in areas such as chemical biology and materials science. For example, derivatives of this compound could be used to develop novel biomaterials or to study enzyme mechanisms at a molecular level.

In conclusion, tert-butyl N-(3-hydroxy-5,7-dimethyladamantan-1-yl)carbamate (CAS No. 356572-10-6) represents a promising chemical entity with significant potential for therapeutic applications. Its structural features and biological interactions make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.